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Compound of Interest

Compound Name:
(Tetrahydro-2H-pyran-4-

yl)hydrazine

Cat. No.: B189657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Data
(Tetrahydro-2H-pyran-4-yl)hydrazine, a heterocyclic compound, serves as a valuable

building block in medicinal chemistry and drug discovery. Its molecular structure, incorporating

a tetrahydropyran ring and a hydrazine functional group, offers unique physicochemical

properties that are advantageous for the development of novel therapeutic agents.
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Property Value Source

Molecular Formula C5H12N2O [1]

Molecular Weight 116.16 g/mol [1]

CAS Number 116312-69-7 [1]

IUPAC Name
(Tetrahydro-2H-pyran-4-

yl)hydrazine

Synonyms
4-Hydrazinyltetrahydropyran,

THP-hydrazine

Appearance Not specified in literature

Melting Point Not specified in literature

Boiling Point Not specified in literature

Solubility Not specified in literature

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of (Tetrahydro-2H-pyran-4-
yl)hydrazine are not readily available in the public domain, a general synthetic approach can

be inferred from standard organic chemistry principles. A plausible route involves the

nucleophilic substitution of a suitable leaving group on the tetrahydropyran ring with hydrazine

hydrate.

A general workflow for such a synthesis is proposed below:

Starting Material:
Tetrahydro-4H-pyran-4-one

Activation of Carbonyl
(e.g., Tosylation)

Activation Nucleophilic Substitution
with Hydrazine Hydrate

Reaction (Tetrahydro-2H-pyran-4-yl)hydrazineFormation Purification
(e.g., Column Chromatography)

Isolation Characterization
(NMR, MS, HPLC)

Analysis

Click to download full resolution via product page

Caption: Proposed general workflow for the synthesis of (Tetrahydro-2H-pyran-4-
yl)hydrazine.
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Purification: The purification of the final product would likely involve standard techniques such

as column chromatography on silica gel, using a suitable solvent system (e.g., a gradient of

ethyl acetate in hexanes) to isolate the desired compound from unreacted starting materials

and byproducts.

Characterization: The identity and purity of the synthesized (Tetrahydro-2H-pyran-4-
yl)hydrazine would be confirmed using a combination of analytical methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be used to

confirm the presence of the tetrahydropyran ring and the hydrazine moiety, as well as the

overall structure of the molecule.

Mass Spectrometry (MS): Mass spectrometry would be employed to determine the molecular

weight of the compound and to provide further structural information through fragmentation

analysis.

High-Performance Liquid Chromatography (HPLC): HPLC would be utilized to assess the

purity of the final product.

Applications in Drug Discovery and Medicinal
Chemistry
(Tetrahydro-2H-pyran-4-yl)hydrazine is a versatile intermediate for the synthesis of a wide

range of heterocyclic compounds with potential biological activity. The hydrazine functional

group is a key synthon for the construction of various nitrogen-containing ring systems, most

notably pyrazoles.

The reaction of (Tetrahydro-2H-pyran-4-yl)hydrazine with β-ketoesters is a common and

efficient method for the synthesis of tetrahydropyran-substituted pyrazole derivatives. These

scaffolds are of significant interest in drug discovery due to their prevalence in a variety of

biologically active molecules.
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Caption: Synthesis of pyrazole derivatives from (Tetrahydro-2H-pyran-4-yl)hydrazine.

The resulting pyrazole derivatives can be further functionalized to generate libraries of

compounds for biological screening. The tetrahydropyran moiety can improve the

pharmacokinetic properties of a drug candidate, such as solubility and metabolic stability.

While no specific signaling pathways involving (Tetrahydro-2H-pyran-4-yl)hydrazine have

been explicitly detailed in the reviewed literature, its derivatives are often screened against a

wide range of biological targets, including kinases, proteases, and G-protein coupled receptors,

which are integral components of numerous signaling cascades. The development of novel

pyrazole-based compounds derived from this hydrazine is an active area of research in the

pursuit of new therapeutics for various diseases, including cancer, inflammation, and infectious

diseases.

Conclusion
(Tetrahydro-2H-pyran-4-yl)hydrazine is a valuable and versatile building block in medicinal

chemistry. Its utility in the synthesis of pyrazole derivatives and other heterocyclic systems

provides a foundation for the discovery of new drug candidates. Further research into the

synthesis and biological evaluation of its derivatives is warranted to fully explore its potential in

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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